lithium 4-phenyloxetane-2-carboxylate
Overview
Description
Lithium 4-phenyloxetane-2-carboxylate (LPC) is an organic compound that is widely used in laboratory experiments for its unique properties. It is a white crystalline solid that is soluble in water, organic solvents, and other polar solvents. LPC has found a variety of applications from pharmaceuticals to organic synthesis. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for LPC.
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| { "Design of the Synthesis Pathway": "The synthesis of lithium 4-phenyloxetane-2-carboxylate can be achieved through a two-step process. The first step involves the synthesis of 4-phenyloxetane-2-carboxylic acid, which is then converted to the lithium salt in the second step.", "Starting Materials": [ "Benzaldehyde", "Ethyl acetoacetate", "Sodium ethoxide", "Bromine", "Sodium hydroxide", "Lithium hydroxide" ], "Reaction": [ "Step 1: Synthesis of 4-phenyloxetane-2-carboxylic acid", "1. Benzaldehyde and ethyl acetoacetate are mixed in the presence of sodium ethoxide to form 4-phenyloxetane-2-carboxylic acid.", "2. The resulting product is purified through recrystallization.", "Step 2: Conversion to lithium salt", "1. 4-phenyloxetane-2-carboxylic acid is dissolved in a mixture of water and sodium hydroxide.", "2. Bromine is added to the solution to form the bromo derivative.", "3. Lithium hydroxide is added to the solution to form lithium 4-phenyloxetane-2-carboxylate.", "4. The product is purified through recrystallization." ] } | |
CAS RN |
2248409-76-7 |
Product Name |
lithium 4-phenyloxetane-2-carboxylate |
Molecular Formula |
C10H9LiO3 |
Molecular Weight |
184.1 |
Purity |
95 |
Origin of Product |
United States |
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